Cas no 21369-64-2 (n-hexyllithium)

• Product Name: n-hexyllithium
• CAS No: 21369-64-2
• MF: C₆H₁₃Li
• MW: 92.1084220409393
• MDL: MFCD00191446
• CID: 88266
• PubChem ID: 24870524
• Update Time: 2025-05-28

n-hexyllithium Chemical and Physical Properties

Names and Identifiers

• n-hexyllithium
• Hexyllithium
• Hexyllithium, 2.5 M solution in Hexane, SpcSeal
• lithium,hexane
• Hexyllithium solution
• HxLi
• Lithium,hexyl
• 1-Hexyllithium
• 1-Lithiohexane
• Q5749096
• n-hexyllithiurn
• 1-Hexyllithium; 1-Lithiohexane; Hexyllithium; n-Hexyllithium
• AKOS024438272
• n-HexLi
• MFCD00191446
• EC 404-950-0
• hexyl lithium
• hexyl-lithium
• n-hexyl lithium
• n-hexyllitium
• HexLi
• FT-0627054
• H0842
• DTXSID0074899
• Lithium, hexyl-
• RMKNFFPDYCVCDI-UHFFFAOYSA-N
• 21369-64-2
• lithium;hexane
• DB-370601
• CETVQRFGPOGIQJ-UHFFFAOYSA-N

• MDL： MFCD00191446
• Inchi： 1S/C6H13.Li/c1-3-5-6-4-2;/h1,3-6H2,2H3;/q-1;+1
• InChI Key： CETVQRFGPOGIQJ-UHFFFAOYSA-N
• SMILES： C(C[CH2-])CCC.[Li+]
• BRN： 3600261

Computed Properties

• Exact Mass: 92.11770
• Monoisotopic Mass: 92.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 20.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u9ec4\u8272\u6db2\u4f53","dst":"Yellow liquid"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 0.708 g/mL at 25 °C
• Melting Point: Not available
• Boiling Point: 69 °C
• Flash Point: 16 °F
• Stability/Shelf Life: Stable, but highly flammable. Reacts violently with water, releasing flammable gas. May spontaneously inflame in air. Moisture and air sensitive. Incompatible with water, alcohols, halocarbons.
• PSA: 0.00000
• LogP: 2.53430
• Sensitiveness: Moisture Sensitive

n-hexyllithium Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H250,H260,H304,H314,H336,H361f,H373,H411
• Warning Statement： P210,P222,P223,P231+P232,P370+P378,P422
• Hazardous Material transportation number：UN 3394 4
• WGK Germany：2
• Hazard Category Code： R11;R14/15;R17;R35;R48/20;R51/53;R62;R65;R67
• Safety Instruction： S26-S30-S43-S45-S61-S62-S36-S37-S39
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• HazardClass：4.3
• PackingGroup：I
• TSCA：Yes
• Hazard Level：4.3
• Safety Term：4.3
• Risk Phrases：R11
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds